REACTION_CXSMILES
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[CH2:1]([C:3]1[CH:4]=[C:5]2[C:10](=[CH:11][C:12]=1[CH2:13][CH3:14])[NH:9][C:8](=[O:15])[C:7](=[O:16])[NH:6]2)[CH3:2].FC(F)(F)C(O)=O.[N+:24]([O-])([O-:26])=[O:25].[K+]>O>[N+:24]([C:11]1[C:12]([CH2:13][CH3:14])=[C:3]([CH2:1][CH3:2])[CH:4]=[C:5]2[C:10]=1[NH:9][C:8](=[O:15])[C:7](=[O:16])[NH:6]2)([O-:26])=[O:25] |f:2.3|
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Name
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Quantity
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218 mg
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Type
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reactant
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Smiles
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C(C)C=1C=C2NC(C(NC2=CC1CC)=O)=O
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Name
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Quantity
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8 mL
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Type
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reactant
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Smiles
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FC(C(=O)O)(F)F
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Name
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potassium nitrate
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Quantity
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121.2 mg
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Type
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reactant
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Smiles
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[N+](=O)([O-])[O-].[K+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O
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Type
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CUSTOM
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Details
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with stirring under N2
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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The reaction was stirred at room temperature for 48 h
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Duration
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48 h
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Type
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CUSTOM
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Details
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Trifluoroacetic acid was evaporated in vacuo
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Type
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CUSTOM
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Details
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to give a residue
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Type
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CUSTOM
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Details
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A yellow solid precipitated
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Type
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FILTRATION
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Details
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which was collected by suction filtration
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Type
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CUSTOM
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Details
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dried in vacuo
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C1=C2NC(C(NC2=CC(=C1CC)CC)=O)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 182 mg | |
YIELD: PERCENTYIELD | 69% | |
YIELD: CALCULATEDPERCENTYIELD | 69.1% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |